Cas no 2024670-74-2 (3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde)

• Product Name: 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde
• CAS No: 2024670-74-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6431177
• PubChem ID: 165590714
• Update Time: 2025-10-28

3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde
• EN300-1620149
• 2024670-74-2

• Inchi： 1S/C11H20O2/c1-3-10-4-5-11(7-10,8-12)6-9(2)13/h8-10,13H,3-7H2,1-2H3
• InChI Key： VLQAXOOKHNKZGH-UHFFFAOYSA-N
• SMILES： OC(C)CC1(C=O)CCC(CC)C1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde

Introduction to 3-Ethyl-1-(2-Hydroxypropyl)cyclopentane-1-Carbaldehyde (CAS No. 2024670-74-2)

3-Ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde (CAS No. 2024670-74-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of aldehydes and features a cyclopentane ring with specific substituents, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde is characterized by a cyclopentane ring with an ethyl group at the 3-position and a 2-hydroxypropyl group at the 1-position, terminating in an aldehyde functional group. The presence of these functional groups imparts specific chemical properties that are crucial for its reactivity and utility in various chemical reactions.

In the realm of pharmaceutical research, 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases, including neurodegenerative disorders and cancer. The aldehyde functional group can be readily modified through various chemical reactions, such as reductive amination or aldol condensation, to produce a wide range of derivatives with diverse biological activities.

The synthesis of 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the ring-closing metathesis (RCM) of an appropriate diene followed by selective functionalization to introduce the desired substituents. Advances in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more feasible to produce this compound on a larger scale.

In materials science, 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde has found applications in the development of advanced polymers and coatings. The presence of the hydroxyl group and the aldehyde functional group allows for facile cross-linking reactions, which can enhance the mechanical properties and stability of these materials. For example, this compound can be used as a monomer or cross-linking agent in polymer synthesis, leading to materials with improved thermal stability and resistance to environmental degradation.

The safety and environmental impact of 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde are also important considerations. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure worker safety and environmental protection. Studies have shown that this compound is stable under normal laboratory conditions but may require special precautions when exposed to high temperatures or strong oxidizing agents.

In conclusion, 3-ethyl-1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde (CAS No. 2024670-74-2) is a versatile compound with significant potential in pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.